1-(2-Chlorophenyl)-3-(2-((6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[2-[[6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]urea
• InChI: InChI=1S/C18H18ClN7O/c19-13-5-1-2-6-14(13)25-18(27)22-10-9-21-16-11-17(24-12-23-16)26-15-7-3-4-8-20-15/h1-8,11-12H,9-10H2,(H2,22,25,27)(H2,20,21,23,24,26)
• InChI Key: YVJWYCATKZMGIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NCCNC2=CC(=NC=N2)NC3=CC=CC=N3)Cl
• Molecular Formula: C18H18ClN7O
• Molecular Weight: 383.8 g/mol

Description

1-(2-Chlorophenyl)-3-(2-((6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)urea, also known as CPI-455, is a small molecule inhibitor that targets the bromodomain and extra-terminal domain (BET) family of proteins. BET proteins are involved in regulating gene expression and play a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis. CPI-455 has gained significant attention in recent years due to its potential therapeutic applications in cancer and other diseases.

Scientific Research Applications

Microbial Degradation and Environmental Impact

Chlorimuron-ethyl, a compound with a similar sulfonylurea bridge, is degraded by Aspergillus niger in agricultural environments, highlighting the potential environmental and microbial interactions of such chemicals. This study suggests a pathway involving the cleavage of the sulfonylurea bridge, leading to metabolites that indicate energy harvesting mechanisms by the microbe (Sharma, Banerjee, & Choudhury, 2012).

Pharmacological Research Tool

A nonpeptidic agonist of the urotensin-II receptor was discovered, demonstrating the potential of structurally similar compounds for use as pharmacological research tools and drug leads. This study on nonpeptide agonists, including a compound with a chlorophenyl group, suggests possible therapeutic applications (Croston et al., 2002).

Anticancer Activity

Compounds structurally related to the query, including pyrimidin-4-yl and chlorophenyl moieties, have been synthesized and shown promising anticancer activities against several human cancer cell lines. This indicates the potential of the queried compound for anticancer drug development (Huang et al., 2020).

Antimicrobial and Antifungal Agents

Novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives have been evaluated for their antimicrobial and anticancer activity, suggesting potential applications for the compound in fighting infectious diseases and cancer (Hafez, El-Gazzar, & Al-Hussain, 2016).

Optoelectronic Device Fabrications

A novel chalcone derivative, sharing structural similarities with the queried compound, was studied for its electro-optic properties, revealing significant nonlinear optical properties that suggest potential applications in optoelectronic device fabrications (Shkir et al., 2018).